Cas no 488713-67-3 (Dimethyl 2-(3-formyl-4-((2-methoxyethoxy)methoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)succinate)

• Product Name: Dimethyl 2-(3-formyl-4-((2-methoxyethoxy)methoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)succinate
• CAS No: 488713-67-3
• MF: C₂₃H₃₃BO₁₀
• MW: 480.313128232956
• CID: 843595
• PubChem ID: 71464304
• Update Time: 2025-04-19

Dimethyl 2-(3-formyl-4-((2-methoxyethoxy)methoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)succinate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 2-(3-formyl-4-((2-methoxyethoxy)methoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)succinate
• Butanedioic acid, 2-[3-formyl-4-[(2-methoxyethoxy)methoxy]-5-(4,4,5,5-tetramethyl-1,3,2-dioxab...
• Butanedioic acid, 2-[3-forMyl-4-[(2-Methoxyethoxy)Methoxy]-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)phenyl]-, 1,4-diMet
• Butanedioic acid, 2-[3-forMyl-4-[(2-Methoxyethoxy)Methoxy]-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)phenyl]-, 1,4-diMethyl ester
• dimethyl 2-[3-formyl-4-(2-methoxyethoxymethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]butanedioate
• 2-[3-formyl-4-(2-methoxy-ethoxymethoxy)-5-(4,4,5,5-tetramethyl-[1,3,2]dioxa-borolan-2-yl)-phenyl]-succinic acid dimethyl ester
• AK127785
• dimethyl 2-[3-formyl-4-(2-methoxyethoxymethoxy)-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)phenyl]succinate
• KB-251582
• 1,4-DIMETHYL 2-{3-FORMYL-4-[(2-METHOXYETHOXY)METHOXY]-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL}BUTANEDIOATE
• DTXSID70856071
• MSMVVDCLELYOHJ-UHFFFAOYSA-N
• 488713-67-3
• Dimethyl 2-{3-formyl-4-[(2-methoxyethoxy)methoxy]-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl}butanedioate
• DB-333981
• Dimethyl2-(3-formyl-4-((2-methoxyethoxy)methoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)succinate
• SCHEMBL6389172

• Inchi： 1S/C23H33BO10/c1-22(2)23(3,4)34-24(33-22)18-11-15(17(21(27)30-7)12-19(26)29-6)10-16(13-25)20(18)32-14-31-9-8-28-5/h10-11,13,17H,8-9,12,14H2,1-7H3
• InChI Key： MSMVVDCLELYOHJ-UHFFFAOYSA-N
• SMILES： O1B(C2C(=C(C=O)C=C(C(C(=O)OC)CC(=O)OC)C=2)OCOCCOC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 480.2166774g/mol
• Monoisotopic Mass: 480.2166774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116Ų